Cas no 1349709-08-5 ((1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine)

• Product Name: (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine
• CAS No: 1349709-08-5
• Molecular Formula: C₉H₁₈N₂O
• Molecular Weight: 170.252022266388
• CID: 4983172

(1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine Properties

Names and Identifiers

• (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine
• (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4- diamine
• N1-(oxetan-3-yl)cyclohexane-1,4-diamine
• 4-N-(oxetan-3-yl)cyclohexane-1,4-diamine
• cis-N1-(oxetan-3-yl)cyclohexane-1,4-diamine
• trans-N1-(oxetan-3-yl)cyclohexane-1,4-diamine
• (1R*,4R*)-N1-(Oxetan-3-yl)cyclohexane-1,4-diamine

• InChIKey： GYECBXBZPBBMDS-UHFFFAOYSA-N
• Inchi： 1S/C9H18N2O/c10-7-1-3-8(4-2-7)11-9-5-12-6-9/h7-9,11H,1-6,10H2
• SMILES： O1CC(C1)NC1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 140
• XLogP3: -0.1
• Topological Polar Surface Area: 47.3

Experimental Properties

• Boiling Point: 277.9±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 121.9±27.3 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines